Cas no 7681-93-8 (Natamycin)

Natamycin, a nearly white or cream yellow crystalline powder, is a odorless, tasteless, low-dose and high safety food preservative. Natamycin is a white to milky odorless, tasteless crystalline powder produced by controlled fermentation of Streptomyces natamycin, which usually exists in an enol structure. Its mechanism of action is to combine with ergosterol and other sterol groups of fungi, inhibit ergosterol biosynthesis, and thus distort the cell membrane, Finally, it leads to leakage and cell death. Natamycin can significantly prolong the shelf life of baked food dough by surface treatment< Br>

Natamycin structure

Product Name:Natamycin

CAS No:7681-93-8

Molecular Formula:C₃₃H₄₇NO₁₃

Molecular Weight:665.7252

MDL:MFCD00135085

CID:47659

PubChem ID:5284447

Natamycin Properties

Names and Identifiers

- Pimaricin, Streptomyces chattanoogensis (1.07360)
- Natamycin
- Pimaricin
- (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-22-[(3-amino-3,6-dideoxy-β-D-mannopyranosyl)oxy]-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo[22.3.1.05,7]octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
- (8E,14E,16E,18E,20E)-(1R,3S,5R,7R,12R,22R,24S,25R,26S)-22-(3-amino-3,6-dideoxy-β-D-mannopyranosyloxy)-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatric
- cl12,625
- delvocid
- delvopos
- mycophyt
- myprozine
- natacyn
- Synogil
- Pimafucin
- Natamycinum
- Natamycine
- Natamicina
- Natamycin(Pimaricin)
- Tennecetin
- 8O0C852CPO
- Pimarizin [German]
- Antibiotic A 5283
- Natamycinum [INN-Latin]
- Natamycine [INN-French]
- Natamicina [INN-Spanish]
- CL 12625
- Pimarizin
- CL 12,625
- Pimaracin
- Natamycin [USAN:USP:INN:BAN]
- NATAMYCIN [WHO-DD]
- CS-1909
- CHEBI:7488
- NATAMYCIN [FCC]
- CAS-7681-93-8
- NATAMYCIN [MART.]
- DTXSID6021163
- Natamatrix
- PIMARICIN [JAN]
- Natafucin
- 6,11,28-TRIOXATRICYCLO(22.3.1.05,7)OCTACOSA-8,14,16,18,20-PENTAENE-25-CARBOXYLIC ACID, 22-((3-AMINO-3,6-DIDEOXY-.BETA.-D-MANNOPYRANOSYL)OXY)-1,3,26-TRIHYDROXY-12-METHYL-10-OXO-, (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-
- NATAMYCIN (USP-RS)
- NCGC00016686-01
- NS00003340
- (1R*,3S*,5R*,7R*,8E,12R*,14E,16E,18E,20E,22R*,24S*,25R*,26S*)-22-(3-Amino-3,6-dideoxy-beta-D-mannopyranosyloxy)-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo(22.3.1.05,7)octacosa- 8,14,16,18,20-pentaene-25-carboxylic acid
- MFCD00135085
- (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-22-[(3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo[22.3.1.0~5,7~]octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
- NATAMYCIN [USAN]
- NATAMYCIN [MI]
- 7681-93-8
- EN300-22411493
- Delvolan
- Pimaricine
- 73 - Natamycin (pimaricin) in cheese
- INS-235
- EX-A1989
- E 235
- (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-22-((3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy)-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo(22.3.1.0(5,7))octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
- myuprozine
- Pimaricin preparation, ~2.5%, aqueous suspension
- NATAMYCIN [ORANGE BOOK]
- Q248466
- Natamycin, United States Pharmacopeia (USP) Reference Standard
- NATAMYCIN [INN]
- NATAMYCIN [USP MONOGRAPH]
- 6,11,28-Trioxatricyclo[22.3.1.05,7]octacosa-8,14,16,18,20-pentaene-25-carboxylic acid, 22-[(3-amino-3,6-dideoxy-.beta.-D-mannopyranosyl)oxy]-1,3,26-trihydroxy-12-methyl-10-oxo-, (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-
- (5R,7R,24S)-22R-[(3S-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1R,3S,26S-trihydroxy-12R-methyl-10-oxo-6,11,28-trioxatricyclo[22.3.1.05,7]octacosa-8E,14E,16E,18E,20E-pentaene-25R-carboxylic acid
- Stereoisomer of 22-((3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy)-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo(22.3.1.0(sup 5,7))octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
- NATAMYCIN [INCI]
- CHEMBL1200656
- DB00826
- AKOS030485970
- NCGC00373238-02_C33H47NO13_Delvocid
- Pimaricin; Natamycin
- Natamycin, VETRANAL(TM), analytical standard
- CL-12625
- Tox21_110561
- Natamycin, Pharmaceutical Secondary Standard; Certified Reference Material
- Delvopos
- DTXCID501473823
- NICOTINAMIDE_ADENINE_DINUCLEOTIDE
- (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-22-{[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy}-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo[22.3.1.0,5,7]octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
- Antibiotic A-5283
- HY-B0133
- Natamax
- EINECS 231-683-5
- DTXCID301163
- BDBM50370755
- NATAMYCIN (USP MONOGRAPH)
- NSC-759167
- SCHEMBL18140
- UNII-8O0C852CPO
- NATAMYCIN [VANDF]
- PMR
- (1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-22-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo[22.3.1.05,7]octacosa-8,14,16,18,20-pentaene-25-carboxylic acid
- Natajen
- NATAMYCIN [USP-RS]
- NSC 759167
- INS NO.235
- Myprozine
- Pimaricin, from Streptomyces chattanoogensis, >=95% (HPLC)
- NATAMYCIN (MART.)
- 16-(3-Amino-3,6-didesoxy-beta-D-mannopyranosyloxy)-5,6-epoxy-8,12,14-trihydroxy-26-methyl-2,10-dioxo-1-oxacyclohexacosa-3,17,19,21,23-pentaen-13-carbonsaeure
- E-235
- SMR000466358
- SMP1_000240
- MLS000759475
- PIMARICIN, STREPTOMYCES CHATTANOOGENSIS
- NCXMLFZGDNKEPB-FFPOYIOWSA-N
- +Expand
- MDL： MFCD00135085
- InChIKey： NCXMLFZGDNKEPB-BFDQZDGFSA-N
- Inchi： 1S/C33H47NO13/c1-18-10-8-6-4-3-5-7-9-11-21(45-32-30(39)28(34)29(38)19(2)44-32)15-25-27(31(40)41)22(36)17-33(42,47-25)16-20(35)14-24-23(46-24)12-13-26(37)43-18/h3-9,11-13,18-25,27-30,32,35-36,38-39,42H,10,14-17,34H2,1-2H3,(H,40,41)/b4-3+,7-5+,8-6-,11-9+,13-12-/t18-,19-,20+,21+,22+,23-,24-,25+,27-,28+,29-,30+,32+,33-/m1/s1
- SMILES： O1[C@@]2([H])C([H])([H])[C@]([H])(C([H])=C([H])C([H])=C([H])C([H])=C([H])C([H])=C([H])C([H])([H])[C@@]([H])(C([H])([H])[H])OC(C([H])=C([H])[C@]3([H])[C@@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[C@@]1(C([H])([H])[C@@]([H])([C@@]2([H])C(=O)O[H])O[H])O[H])O[H])O3)=O)O[C@@]1([H])[C@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])N([H])[H])O[H] |c:9,13,17,t:21,36|

Computed Properties

Exact Mass: 665.30500
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 3
Monoisotopic Mass: 665.305
Heavy Atom Count: 47
Complexity: 1220
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 5
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.3
Topological Polar Surface Area: 231

Experimental Properties

LogP: 0.82000
PSA: 230.99000
Merck: 13,6453
Refractive Index: 1.5960 (estimate)
Boiling Point: 952.2°C at 760 mmHg
Melting Point: 280-300°C
Flash Point: >110°(230°F)
Solubility: Soluble in DMSO
Color/Form: Powder
Stability/Shelf Life: Light sensitive
Sensitiveness: Light Sensitive
Specific Rotation: +278° (c=1, CH3COOH)
Density: 1.0 g/mL at 20 °C(lit.)

Natamycin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AI66209-50mg	Natamycin	7681-93-8	≥95%	50mg	$57.00	2024-04-19
abcr	AB479649-1 g	Natamycin; .	7681-93-8		1g	€60.70	2022-09-28
Apollo Scientific	BIP0144-500mg	Pimaricin	7681-93-8		500mg	£45.00	2024-07-20
Axon Medchem	3493-50 mg	Natamycin	7681-93-8	98%	50mg	€60.00	2023-07-10
BioAustralis	BIA-P1210-25 mg	Pimaricin	7681-93-8	>95%byHPLC	25mg	$138.00	2023-09-02
ChemScence	CS-1909-50mg	Natamycin	7681-93-8	99.35%	50mg	$66.0	2022-04-26
DC Chemicals	DCAPI1337-100 mg	Natamycin(Pimaricin)	7681-93-8	>99%	100mg	$250.0	2022-02-28
Enamine	EN300-22411493-0.05g	(1R,3S,5R,7R,8E,12R,14E,16E,18E,20E,22R,24S,25R,26S)-22-{[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy}-1,3,26-trihydroxy-12-methyl-10-oxo-6,11,28-trioxatricyclo[22.3.1.0,5,7]octacosa-8,14,16,18,20-pentaene-25-carboxylic acid	7681-93-8	95%	0.05g	$148.0	2024-06-20
eNovation Chemicals LLC	D565965-1g	Natamycin	7681-93-8	97%	1g	$200	2022-06-08
Key Organics Ltd	AS-14212-1MG	Natamycin	7681-93-8	>95%	1mg	£36.00	2023-09-07